1-[3-(4-chlorophenyl)acryloyl]-4-(2-fluorophenyl)piperazine

• IUPAC Name: (E)-3-(4-chlorophenyl)-1-[4-(2-fluorophenyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C19H18ClFN2O/c20-16-8-5-15(6-9-16)7-10-19(24)23-13-11-22(12-14-23)18-4-2-1-3-17(18)21/h1-10H,11-14H2/b10-7+
• InChI Key: ULLZWPISCHCTIC-JXMROGBWSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C=CC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)/C=C/C3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClFN2O
• Molecular Weight: 344.8 g/mol

Description

1-[3-(4-chlorophenyl)acryloyl]-4-(2-fluorophenyl)piperazine, also known as CPP or CPP-109, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. CPP-109 is a small molecule that has been developed as a potent and selective inhibitor of the enzyme histone deacetylase (HDAC).

Mechanism of Action

The mechanism of action of 1-[3-(4-chlorophenyl)acryloyl]-4-(2-fluorophenyl)piperazine-109 is based on its ability to inhibit HDAC enzymes, which are responsible for the removal of acetyl groups from histone proteins. This inhibition leads to the accumulation of acetylated histones, which in turn leads to the activation of genes that are silenced in various diseases. The activation of these genes can lead to the reversal of disease symptoms and the restoration of normal physiological function.
Biochemical and Physiological Effects:
This compound-109 has been shown to have various biochemical and physiological effects. In cancer, this compound-109 has been shown to induce apoptosis, inhibit cell proliferation and migration, and reduce tumor growth in animal models. In neurodegenerative disorders, this compound-109 has been shown to improve cognitive function, reduce inflammation, and protect against neuronal damage. In addiction, this compound-109 has been shown to reduce drug-seeking behavior and prevent relapse.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-[3-(4-chlorophenyl)acryloyl]-4-(2-fluorophenyl)piperazine-109 is its high potency and selectivity for HDAC enzymes. This makes it an ideal tool for studying the role of HDAC enzymes in various diseases. However, one of the limitations of this compound-109 is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, the high potency of this compound-109 can lead to off-target effects, which can complicate the interpretation of experimental results.

Future Directions

For the development and application of 1-[3-(4-chlorophenyl)acryloyl]-4-(2-fluorophenyl)piperazine-109 include optimization of the synthesis method, development of more soluble analogs, clinical trials, and careful study of off-target effects.

Synthesis Methods

1-[3-(4-chlorophenyl)acryloyl]-4-(2-fluorophenyl)piperazine-109 is synthesized by the reaction of 1-(4-chlorophenyl)-3-(2-fluorophenyl)prop-2-en-1-one with piperazine in the presence of a base. The reaction yields this compound-109 as a white crystalline solid with a purity of greater than 99%.

Scientific Research Applications

1-[3-(4-chlorophenyl)acryloyl]-4-(2-fluorophenyl)piperazine-109 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and addiction. The HDAC enzyme plays a crucial role in the regulation of gene expression, and its dysregulation has been linked to the development of various diseases. This compound-109, as an HDAC inhibitor, has been shown to modulate gene expression and has potential therapeutic benefits in the treatment of these diseases.